Cas no 1804377-46-5 (4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1804377-46-5
• MF: C₉H₆Cl₂F₂N₂
• MW: 251.060146808624
• CID: 4873901
• Update Time: 2025-05-21

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6Cl2F2N2/c10-4-5-6(11)3-8(9(12)13)15-7(5)1-2-14/h3,9H,1,4H2
• InChI Key： OEHVVLNBGGOWJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CC#N)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile, also known by its CAS number 1804377-46-5, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries.

The molecular structure of 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile is characterized by a pyridine ring with multiple substituents. The presence of chlorine atoms at positions 3 and 4, a difluoromethyl group at position 6, and an acetonitrile group at position 2 makes this compound highly functionalized. These substituents not only influence the electronic properties of the molecule but also provide opportunities for further chemical modifications, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Its unique combination of electron-withdrawing groups (such as chlorine and acetonitrile) and electron-donating groups (such as difluoromethyl) creates a balance in electronic interactions that can be exploited for drug design. For instance, researchers have explored its role as a precursor for bioactive molecules targeting specific enzymes or receptors, demonstrating its potential in the field of medicinal chemistry.

In addition to its pharmacological applications, 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile has shown promise in agricultural chemistry. Its ability to act as a precursor for agrochemicals has been documented in several recent studies. The compound's stability under various environmental conditions makes it an attractive candidate for use in pesticides or herbicides, where durability and efficacy are paramount.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have made the synthesis more efficient, reducing production costs and improving yield rates. These developments have been instrumental in making the compound more accessible for large-scale applications.

From an environmental perspective, understanding the degradation pathways of 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, the compound undergoes hydrolysis or photodegradation, leading to the formation of less toxic byproducts. This information is vital for regulatory bodies aiming to ensure safe handling and disposal practices.

In conclusion, 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-acetonitrile, with its CAS number 1804377-46-5, represents a significant advancement in organic chemistry. Its versatile structure and diverse applications make it a valuable compound for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.